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Compound of Interest

Compound Name: Lead bromate
CAS No.: 34018-28-5
Cat. No.: B1506321
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Lead bromate is a highly toxic and potentially explosive substance. All handling and
experimentation should be conducted by qualified professionals in a well-equipped laboratory
with appropriate personal protective equipment and safety protocols in place.

Introduction

Lead bromate (Pb(BrOs)2) is an inorganic compound with limited but specific applications in
materials science. As a strong oxidizing agent, its properties are of interest in specialized
chemical synthesis. This document provides an overview of its known applications, synthesis
protocols, and material properties based on available scientific literature.

Data Presentation: Properties of Lead Bromate

A summary of the quantitative data for lead bromate is presented in the table below for easy
reference and comparison.
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Property

Value

Chemical Formula

Pb(BrOs):

Molecular Weight

463.00 g/mol [1][2][3]

Appearance

Colorless monoclinic crystals[1][4]

Density

5.53 g/cm?3[1]

Decomposition Temp.

180°C[1]

Solubility

Slightly soluble in cold water, moderately soluble
in hot water.[1][4]

Crystal Structure 1

Orthorhombic, Space Group Pbcn. The
structure is two-dimensional, consisting of
Pb(OsBr)z sheets. Pb2* is in an 8-coordinate
geometry with Pb-O bond distances ranging
from 2.46-2.94 A [5]

Crystal Structure 2

Monoclinic, Space Group C2/c. The structure is
three-dimensional. Pb2* is in a 10-coordinate
geometry with Pb-O bond distances ranging
from 2.69-3.03 A [6]

Percent Composition

Pb: 44.75%, Br: 34.52%, O: 20.73%][1][2]

Application Notes

The primary documented application of lead bromate in materials science is as a precursor in

the synthesis of heterogeneous catalysts.

Catalyst Precursor for Diphenyl Carbonate Synthesis

Lead bromate can be used as a precursor for the synthesis of lead(ll) oxide on a zirconium

dioxide support (PbO/ZrOz).[4] This catalyst is employed in the production of diphenyl

carbonate (DPC), an important monomer in the synthesis of polycarbonates. The non-

phosgene route for DPC production is considered more environmentally friendly, and the

development of effective catalysts is a key area of research.
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The PbO/ZrO2 catalyst, with PbO as the active component, typically has a PbO mass
composition of 7.6% to 22.8%.[4] The use of lead bromate as the lead precursor allows for the
formation of finely dispersed PbO patrticles on the support after calcination.

Experimental Protocols
Synthesis of Lead Bromate

Two primary methods for the synthesis of lead bromate have been described:
Method 1: Reaction of Lead Carbonate with Bromic Acid

This method involves the reaction of a lead salt with bromic acid.

o Materials: Lead carbonate (PbCOs), Bromic acid (HBrOs), distilled water.

e Procedure:

[e]

In a well-ventilated fume hood, prepare a solution of bromic acid.

o

Slowly add lead carbonate to the bromic acid solution with constant stirring.

[¢]

Continue stirring until the cessation of gas evolution (COz).

[e]

The resulting solution contains dissolved lead bromate.

[e]

Crystallize the lead bromate by slow evaporation of the water.

o

Filter the crystals, wash with a small amount of cold distilled water, and dry in a desiccator.
Method 2: Precipitation Reaction

This method involves the reaction of a soluble lead salt with a soluble bromate salt.

o Materials: Lead acetate (Pb(C2Hs032)2), Potassium bromate (KBrOs), distilled water.

e Procedure:

o Prepare separate aqueous solutions of lead acetate and potassium bromate.
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o Slowly add the potassium bromate solution to the lead acetate solution with vigorous
stirring.

o Awhite precipitate of lead bromate will form.

o Allow the precipitate to settle, then filter the mixture.

o Wash the precipitate several times with cold distilled water to remove any unreacted salts.
o Dry the purified lead bromate in a desiccator at room temperature.

WARNING: Lead bromate produced by this method may be unstable and can detonate or
explode upon heating, striking, or rubbing due to the occlusion of acetate.[1] Extreme caution is
advised.

Preparation of PbO/ZrO2 Catalyst

This protocol details the use of lead bromate as a precursor for a supported catalyst.
o Materials: Lead bromate (Pb(BrOs)z), Zirconium dioxide (ZrOz) support, distilled water.

e Procedure (Impregnation Method):

o

Prepare an aqueous solution of lead bromate.

[¢]

Add the ZrO2z support material to the lead bromate solution.

o

Stir the mixture continuously for 12-24 hours to ensure even impregnation.

[e]

Dry the impregnated support in an oven at 100-120°C for 24 hours.

o

Calcine the dried material in a furnace at 400-800°C for 5-10 hours to decompose the lead
bromate and form PbO on the ZrO2z support.[4]

Visualizations
Synthesis Workflow for Lead Bromate
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Caption: Synthesis pathways for lead bromate.

Safety and Handling

Lead and its compounds are highly toxic and can cause damage to the hematopoietic,
nervous, and digestive systems, as well as the kidneys.[4] Chronic exposure is the primary
concern in occupational settings.

o Toxicity: Lead bromate is poisonous.[1] Ingestion and inhalation should be avoided.

» Explosive Hazard: When prepared from lead acetate, lead bromate may be sensitive to
heat, shock, or friction and can detonate.[1]

» Handling:

o Work in a well-ventilated fume hood.
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o Wear appropriate personal protective equipment, including safety glasses with side
shields, gloves, and a lab coat.

o Avoid creating dust.

o Wash hands thoroughly after handling.

+ Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
organic materials and reducing agents.

» Disposal: Dispose of as hazardous waste in accordance with local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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